1H-Indole-3-propanoicacid,-alpha--hydroxy-,(-alpha-R)-(9CI)
1H-Indole-3-propanoicacid,-alpha--hydroxy-,(-alpha-R)-(9CI)
Brand Name:
Vulcanchem
CAS No.:
101312-07-6
VCID:
VC0010904
InChI:
InChI=1S/C11H11NO3/c13-10(11(14)15)5-7-6-12-9-4-2-1-3-8(7)9/h1-4,6,10,12-13H,5H2,(H,14,15)/t10-/m0/s1
SMILES:
C1=CC=C2C(=C1)C(=CN2)CC(C(=O)O)O
Molecular Formula:
C11H11NO3
Molecular Weight:
205.21 g/mol
1H-Indole-3-propanoicacid,-alpha--hydroxy-,(-alpha-R)-(9CI)
CAS No.: 101312-07-6
Main Products
VCID: VC0010904
Molecular Formula: C11H11NO3
Molecular Weight: 205.21 g/mol
| CAS No. | 101312-07-6 |
|---|---|
| Product Name | 1H-Indole-3-propanoicacid,-alpha--hydroxy-,(-alpha-R)-(9CI) |
| Molecular Formula | C11H11NO3 |
| Molecular Weight | 205.21 g/mol |
| IUPAC Name | (2S)-2-hydroxy-3-(1H-indol-3-yl)propanoic acid |
| Standard InChI | InChI=1S/C11H11NO3/c13-10(11(14)15)5-7-6-12-9-4-2-1-3-8(7)9/h1-4,6,10,12-13H,5H2,(H,14,15)/t10-/m0/s1 |
| Standard InChIKey | XGILAAMKEQUXLS-JTQLQIEISA-N |
| Isomeric SMILES | C1=CC=C2C(=C1)C(=CN2)C[C@@H](C(=O)O)O |
| SMILES | C1=CC=C2C(=C1)C(=CN2)CC(C(=O)O)O |
| Canonical SMILES | C1=CC=C2C(=C1)C(=CN2)CC(C(=O)O)O |
| PubChem Compound | 676157 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume